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Compound of Interest

Compound Name: 5,6-Epoxy-13-cis retinoic acid

Cat. No.: B1141063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,6-Epoxy-13-cis retinoic acid is a biologically active metabolite of 13-cis-retinoic acid

(isotretinoin), a widely used pharmaceutical for the treatment of severe acne.[1][2][3] This

epoxide derivative is formed in vivo through the action of enzymes such as prostaglandin H

(PGH) synthase and cytochrome P450 (CYP) enzymes.[1][4][5][6] As a metabolite of a

prominent therapeutic agent, and a potential impurity in commercial preparations of isotretinoin,

understanding the structure, properties, and biological activity of 5,6-Epoxy-13-cis retinoic
acid is of significant interest to researchers in pharmacology, toxicology, and drug

development.[1] This technical guide provides a comprehensive overview of the current

knowledge on 5,6-Epoxy-13-cis retinoic acid, including its chemical and physical properties,

biological activities, and relevant experimental methodologies.

Chemical Structure and Properties
5,6-Epoxy-13-cis retinoic acid is characterized by the presence of an epoxide ring at the 5

and 6 positions of the cyclohexenyl ring of the parent 13-cis-retinoic acid molecule.

Chemical Structure:

IUPAC Name: (2Z,4E,6E,8E)-3,7-dimethyl-9-[(1S,6R)-1,5,5-trimethyl-7-

oxabicyclo[4.1.0]heptan-6-yl]nona-2,4,6,8-tetraenoic acid[7][8]
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CAS Number: 81444-57-7[1]

Molecular Formula: C₂₀H₂₈O₃[1]

Molecular Weight: 316.4 g/mol [1]

Physicochemical Properties:

A summary of the known physicochemical properties of 5,6-Epoxy-13-cis retinoic acid is

presented in Table 1. Data for this specific isomer is limited, and some properties are inferred

from data on related retinoid compounds.

Property Value Source

Melting Point 176-178 °C

Solubility Slightly soluble in methanol. [1]

Stability
Light sensitive. Stable for ≥ 2

years at -80°C.
[1]

Appearance Solid. [1]

Table 1: Physicochemical Properties of 5,6-Epoxy-13-cis Retinoic Acid

Biological Properties and Signaling Pathways
5,6-Epoxy-13-cis retinoic acid is recognized as a metabolite of 13-cis-retinoic acid and has

demonstrated biological activity, including the ability to inhibit the growth of certain cancer cell

lines.[2] The biological effects of retinoids are primarily mediated through their interaction with

nuclear receptors, specifically the retinoic acid receptors (RARs) and retinoid X receptors

(RXRs).[9]

Signaling Pathway
Retinoids regulate gene expression by binding to RAR/RXR heterodimers.[9] This ligand-

receptor complex then binds to specific DNA sequences known as retinoic acid response

elements (RAREs) in the promoter regions of target genes, thereby modulating their

transcription.[9] While the specific binding affinities of 5,6-Epoxy-13-cis retinoic acid to RAR
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and RXR subtypes have not been extensively characterized, its structural similarity to other

active retinoids suggests it likely participates in this signaling pathway.
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Caption: General Retinoid Signaling Pathway.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological analysis of 5,6-
Epoxy-13-cis retinoic acid are not readily available in the published literature. However,

based on methodologies for related retinoids, the following sections provide generalized

protocols that can be adapted for this specific compound.

Synthesis and Purification
Enzymatic Synthesis: 5,6-Epoxy-13-cis retinoic acid can be generated in vitro from 13-cis-

retinoic acid using prostaglandin H (PGH) synthase.[4][6]
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Workflow for Enzymatic Synthesis and Purification:
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Caption: Enzymatic Synthesis and Purification Workflow.

Purification by High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is a

common method for the separation and purification of retinoids.[4]

Column: A C18 reverse-phase column is typically used.[10]

Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) and an

aqueous buffer (e.g., ammonium acetate or formic acid) is commonly employed.[10]
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Detection: UV detection at a wavelength of approximately 350 nm is suitable for retinoids.

Biological Assays
Cell Viability/Cytotoxicity Assay (MTT Assay): The MTT assay is a colorimetric assay for

assessing cell metabolic activity and is widely used to measure cytotoxicity of potential

therapeutic compounds.[11][12][13][14]

General MTT Assay Protocol:

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with various concentrations of 5,6-Epoxy-13-cis
retinoic acid (and appropriate vehicle controls) for a specified duration (e.g., 24, 48, 72

hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the

formation of formazan crystals.

Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent) to

dissolve the formazan crystals.

Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate cell viability as a percentage of the control and determine the IC₅₀

value.

Workflow for MTT Assay:
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Caption: MTT Assay Workflow.

Analytical Characterization
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Detailed analytical data for 5,6-Epoxy-13-cis retinoic acid is not extensively published.

However, the following techniques are essential for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming

the chemical structure. While specific chemical shift data for 5,6-Epoxy-13-cis retinoic acid is

not readily available, data for the parent compound, 13-cis-retinoic acid, can serve as a

reference for identifying key structural features.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

can provide structural information through fragmentation analysis. For retinoic acid derivatives,

electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are common

ionization techniques. The fragmentation pattern would likely involve losses of water (H₂O) and

carbon dioxide (CO₂) from the carboxylic acid group, as well as cleavage of the polyene chain.

Conclusion
5,6-Epoxy-13-cis retinoic acid is an important metabolite of isotretinoin with demonstrated

biological activity. While there is a foundational understanding of its structure and general

biological role, this technical guide highlights the need for further research to fully elucidate its

physicochemical properties, specific biological functions, and detailed mechanisms of action.

The provided generalized experimental protocols offer a starting point for researchers to further

investigate this intriguing retinoid. The continued study of this and other retinoid metabolites is

crucial for a comprehensive understanding of retinoid biology and pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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